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Compound of Interest

Compound Name: 2-Amino-4-cyclopropylbenzonitrile

Cat. No.: B2415186 Get Quote

Technical Guide: Aminobenzonitrile Derivatives
Disclaimer: This technical guide addresses the topic of "2-Amino-4-cyclopropylbenzonitrile".

However, extensive searches of chemical databases and scientific literature did not yield a

specific CAS number or detailed technical data for this particular isomer. The information

presented herein pertains to the closely related isomer, 4-Amino-2-cyclopropylbenzonitrile, and

general synthetic methodologies for aminobenzonitrile compounds, which may be applicable to

the target molecule. This guide is intended for researchers, scientists, and drug development

professionals.

Compound Identification: 4-Amino-2-
cyclopropylbenzonitrile
While data for 2-Amino-4-cyclopropylbenzonitrile is not readily available, its isomer, 4-

Amino-2-cyclopropylbenzonitrile, is documented.
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Identifier Value

Chemical Name 4-Amino-2-cyclopropylbenzonitrile

CAS Number 1006899-23-5[1][2]

Molecular Formula C₁₀H₁₀N₂

Synonyms
No widely recognized synonyms are currently

available.

General Synthetic Methodologies for Substituted
Aminobenzonitriles
The synthesis of specifically substituted aminobenzonitriles, such as the target compound,

often involves multi-step processes. Common strategies include the reduction of a

corresponding nitrobenzonitrile or the dehydration of an aminobenzamide.[3][4][5][6] These

methods can be adapted based on the desired substitution pattern on the benzene ring.

Experimental Protocol: Synthesis via Reduction of
Nitrobenzonitrile
This protocol outlines a general procedure for the synthesis of aminobenzonitriles by the

reduction of the corresponding nitrobenzonitrile. This method is based on procedures reported

for similar compounds and would require optimization for the synthesis of 2-Amino-4-
cyclopropylbenzonitrile.

Materials:

Substituted 2-nitrobenzonitrile

Reducing agent (e.g., iron powder, zinc dust)[5]

Acidic medium (e.g., hydrochloric acid)[5]

Base for neutralization (e.g., sodium carbonate)[5]

Organic solvent for extraction (e.g., toluene, ethyl acetate)
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Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

The substituted 2-nitrobenzonitrile is dissolved in a suitable solvent.

The reducing agent is added to the solution.

The reaction mixture is acidified and stirred at a controlled temperature. The progress of the

reaction should be monitored by an appropriate technique (e.g., Thin Layer Chromatography

- TLC).[7]

Upon completion, the reaction mixture is cooled and neutralized with a base.[5]

The aqueous layer is extracted with an organic solvent.

The combined organic layers are washed with brine and dried over an anhydrous drying

agent.[7]

The solvent is removed under reduced pressure, and the crude product is purified by a

suitable method, such as column chromatography or recrystallization.

Experimental Protocol: Synthesis via Dehydration of
Aminobenzamide
This protocol describes a general method for synthesizing aminobenzonitriles from the

corresponding aminobenzamides using a dehydrating agent.[3][4]

Materials:

Substituted 2-aminobenzamide

Dehydrating agent (e.g., thionyl chloride, phenylphosphonic dichloride)[3][4]

Solvent (e.g., toluene, pyridine)[3][4]

Water for hydrolysis
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Base for pH adjustment (e.g., sodium hydroxide solution)[4]

Procedure:

The substituted 2-aminobenzamide is dissolved in a suitable solvent.

The dehydrating agent is added slowly to the solution at a controlled temperature.

The reaction mixture is heated until the starting material is consumed, as monitored by TLC.

The reaction is then carefully quenched with water for hydrolysis.

The pH of the aqueous layer is adjusted with a base.

The product is extracted into an organic solvent.

The organic layer is washed, dried, and concentrated.

The crude product is purified using standard laboratory techniques.

Applications in Drug Development
Aminobenzonitrile scaffolds are of significant interest in medicinal chemistry and drug

development.[6][8] The nitrile group can act as a bioisostere for other functional groups and

can participate in various interactions with biological targets.[9] These compounds serve as

crucial intermediates in the synthesis of a wide range of heterocyclic compounds with potential

therapeutic activities, including anticancer and antimicrobial agents.[8][10] For instance,

aminobenzonitriles are precursors to quinazolines and other fused heterocyclic systems that

form the core of many biologically active molecules.[11][12]

Visualized Synthetic Workflow
The following diagram illustrates a generalized workflow for the synthesis of a substituted 2-

aminobenzonitrile from a corresponding substituted 2-nitroaniline, a common starting point in

multi-step organic synthesis.
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Caption: Generalized synthetic pathway to substituted 2-aminobenzonitriles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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